Cas no 2287316-20-3 (3-(Dimethylphosphoryl)benzene-1-carboximidamide)

• Product Name: 3-(Dimethylphosphoryl)benzene-1-carboximidamide
• CAS No: 2287316-20-3
• MF: C₉H₁₃N₂OP
• MW: 196.186082601547
• CID: 5976495
• PubChem ID: 165738125
• Update Time: 2025-05-20

3-(Dimethylphosphoryl)benzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 3-(dimethylphosphoryl)benzene-1-carboximidamide
• 2287316-20-3
• EN300-6748486
• 3-(Dimethylphosphoryl)benzene-1-carboximidamide

• Inchi： 1S/C9H13N2OP/c1-13(2,12)8-5-3-4-7(6-8)9(10)11/h3-6H,1-2H3,(H3,10,11)
• InChI Key： NAXKJOKXOZYDJT-UHFFFAOYSA-N
• SMILES： P(C)(C)(C1C=CC=C(C(=N)N)C=1)=O

Computed Properties

• Exact Mass: 196.07655004g/mol
• Monoisotopic Mass: 196.07655004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 66.9Ų

Additional information on 3-(Dimethylphosphoryl)benzene-1-carboximidamide

Introduction to 3-(Dimethylphosphoryl)benzene-1-carboximidamide (CAS No: 2287316-20-3)

3-(Dimethylphosphoryl)benzene-1-carboximidamide, identified by the Chemical Abstracts Service Number (CAS No) 2287316-20-3, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the class of phosphorylated benzimidazole derivatives, which are known for their diverse biological activities. The structural features of this molecule, particularly the presence of a dimethylphosphoryl group and a carboximidamide moiety, contribute to its unique chemical properties and potential applications in drug discovery.

The dimethylphosphoryl group is a key functional moiety that imparts electrophilic characteristics to the molecule, making it a valuable intermediate in the synthesis of more complex pharmaceutical agents. This group can participate in various chemical reactions, including nucleophilic substitution and condensation reactions, which are pivotal in the development of novel therapeutic compounds. Additionally, the carboximidamide moiety introduces a polar and potentially hydrogen-bonding capable region, enhancing the compound's solubility and bioavailability in biological systems.

In recent years, there has been a growing interest in exploring the pharmacological potential of benzimidazole derivatives. These compounds have shown promise in various therapeutic areas, including antiviral, anti-inflammatory, and anticancer applications. The introduction of phosphoryl groups into benzimidazole scaffolds has further expanded their pharmacological spectrum. Studies have indicated that such modifications can lead to enhanced binding affinity and improved metabolic stability, making them attractive candidates for further development.

One of the most compelling aspects of 3-(Dimethylphosphoryl)benzene-1-carboximidamide is its potential role as a precursor in the synthesis of biologically active molecules. Researchers have been investigating its utility in generating novel inhibitors targeting specific enzymatic pathways involved in disease progression. For instance, preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on kinases and other enzymes implicated in cancer metabolism. The ability to fine-tune the structure through strategic functionalization offers a versatile platform for developing targeted therapies.

The synthesis of 3-(Dimethylphosphoryl)benzene-1-carboximidamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the phosphorylation of benzene derivatives followed by amidation with imidazole or related heterocycles. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing the environmental impact associated with traditional synthetic approaches. These improvements align with the broader industry trend toward green chemistry principles.

The biological evaluation of 3-(Dimethylphosphoryl)benzene-1-carboximidamide has been conducted using both in vitro and in vivo models. In vitro assays have revealed promising interactions with various biological targets, suggesting potential therapeutic benefits. For example, cell-based assays have demonstrated inhibitory activity against certain cancer cell lines, indicating its role as a lead compound for further medicinal chemistry optimization. Additionally, animal models have provided insights into its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME) profiles.

Recent advancements in computational chemistry have further enhanced the understanding of 3-(Dimethylphosphoryl)benzene-1-carboximidamide's interactions with biological targets. Molecular docking studies have been instrumental in predicting binding affinities and identifying key residues involved in receptor-ligand interactions. These computational approaches complement experimental data, providing a more comprehensive view of the compound's mechanism of action. Such integrative strategies are crucial for accelerating drug discovery processes and minimizing costly experimental trials.

The pharmaceutical industry continues to invest heavily in developing novel small-molecule drugs based on heterocyclic scaffolds like benzimidazole. The unique combination of structural features in 3-(Dimethylphosphoryl)benzene-1-carboximidamide positions it as a valuable building block for innovative drug candidates. Its potential applications extend beyond oncology to other therapeutic areas such as neurology and infectious diseases. The versatility of this compound underscores its significance as a research tool and a candidate for future clinical development.

As research progresses, new methodologies for analyzing and characterizing 3-(Dimethylphosphoryl)benzene-1-carboximidamide continue to emerge. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into its molecular structure and conformational dynamics. These analytical tools are essential for confirming synthetic success and understanding how structural modifications influence biological activity.

The regulatory landscape for novel pharmaceutical compounds also plays a critical role in shaping the development trajectory of 3-(Dimethylphosphoryl)benzene-1-carboximidamide. Compliance with international standards ensures that any future drug candidates derived from this compound meet stringent safety and efficacy requirements before entering clinical trials. Collaborative efforts between academic researchers and industry partners are essential for navigating these regulatory pathways efficiently.

In conclusion,3-(Dimethylphosphoryl)benzene-1-carboximidamide (CAS No: 2287316-20-3) represents a promising compound with significant potential in medicinal chemistry and drug discovery. Its unique structural features make it an attractive candidate for further exploration into various therapeutic applications. As research continues to uncover new biological activities and synthetic methodologies,this compound is poised to play an important role in addressing unmet medical needs.